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Compound of Interest

Compound Name: N-(4-aminophenyl)benzamide
CAS No.: 1586658-97-0
Cat. No.: B6239125
Get Quote
. J

Chemical Identification & Isomer Criticality

CRITICAL WARNING: Do not confuse N-(4-aminophenyl)benzamide with its isomer 4-
aminobenzamide. The disposal profiles differ due to the aniline moiety's reactivity in the former.
[1] Verify your container against the data below before proceeding.

Common Isomer (Do Not

Feature Target Chemical

Confuse)
Chemical Name N-(4-aminophenyl)benzamide 4-Aminobenzamide
Synonym 4'-Aminobenzanilide p-Aminobenzamide
Structure Ph-CO-NH-Ph-NH2 H2N-Ph-CO-NH:
CAS No. 17625-83-1 (or 16091-26-2) 2835-68-9

] Skin/Eye Irritant, Acute Tox )

Primary Hazard Irritant

(Oral)
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Hazard Profile & Risk Assessment

Before initiating disposal, you must acknowledge the specific risks associated with the aniline
functional group present in this molecule.[1] Aromatic amines can oxidize or form diazonium
salts if improperly mixed with acids or nitrites in waste streams.[1]

lassification ( cLp

L. Operational
Hazard Class Code Description o
Implication
Zero-tolerance for
Acute Toxicity H302 Harmful if swallowed open-bench handling;
use powder hoods.[1]
. o L Double-gloving
Skin Irritation H315 Causes skin irritation

(Nitrile) required.[1]

) Chemical splash
o Causes serious eye
Eye Irritation H319 o goggles are
irritation
mandatory.[1]

May cause respiratory Do not dispose of via
STOT-SE H335 T _
irritation trash/dust bins.[1]

Toxicological Insight: Like many aniline derivatives, this compound has the potential to induce
methemoglobinemia upon significant exposure.[1] Absorption through skin is a valid vector.[1]

Disposal Workflow Logic

The disposal strategy relies on High-Temperature Incineration equipped with a scrubber.
Because the molecule contains Nitrogen (

), incineration will generate Nitrogen Oxides (

).[1] Standard lab waste streams must be segregated to ensure the receiving facility handles
this off-gas correctly.[1]

Decision Matrix: Waste Segregation

The following diagram outlines the decision logic for segregating this specific chemical.
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Waste Generation:
N-(4-aminophenyl)benzamide
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Pack in HDPE Drum Segregate: Non-Halogenated Organic Double Bag (Yellow/Haz)
Label: "Toxic Solid, Organic' (High BTU Stream) Solid Waste Bin

Final Fate:
High-Temp Incineration
(w/ Scrubber for NOXx)

Click to download full resolution via product page

Figure 1: Segregation logic flow for N-(4-aminophenyl)benzamide to ensure compliance with
RCRA/REACH incineration standards.[1]

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Excess Reagent)

Applicability: Expired bottles, spilled powder, or excess synthesis yield.[1]
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e PPE Setup: Wear Nitrile gloves (minimum 0.11mm thickness), lab coat, and safety goggles.
[1] Use a NIOSH N95 mask if working outside a fume hood.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during transport.[1]

e Transfer:
o Place the original container inside the waste jar if it is <500g.[1]

o If loose powder, carefully transfer using a chemically inert scoop.[1] Do not generate dust.

[L21[31[415106107]
e Labeling:
o Primary Constituent: "N-(4-aminophenyl)benzamide"[1][8]
o Hazard Checkbox: "Toxic" and "lrritant".[1]
o Crucial: Add a note "Contains Aromatic Amine" (Alerts waste handlers to potential
generation).[1]

o Storage: Screw cap tightly. Store in the "Solid Organic Waste" satellite accumulation area.[1]

Scenario B: Liquid Waste (Reaction Mixtures)

Applicability: Compound dissolved in Methanol, DCM, or Ethyl Acetate.[1]
e Solvent Compatibility Check:
o If dissolved in Dichloromethane (DCM) or Chloroform

Halogenated Waste Stream.[1]

o If dissolved in Methanol, Ethanol, Acetone, Ethyl Acetate

Non-Halogenated Organic Waste Stream.[1]
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The "Piranha" Warning: Never mix this waste with strong oxidizing acids (Nitric/Sulfuric) or
Peroxides.[1] The aniline group can oxidize exothermically.[1]

Pouring: Use a funnel to prevent drips. Wipe the funnel with a Kimwipe immediately after
use.[1]

Rinsing: Triple rinse the empty reaction vessel with the primary solvent.[1] Add rinsate to the
same waste container.

Scenario C: Spill Cleanup (Dry Powder)

Isolate: Demarcate the area.[1]

Dampen: Cover the powder with a paper towel dampened with water (not solvent) to prevent
dust aerosolization.[1]

Sweep: Scoop up the damp towel and powder.[1]

Disposal: Place in a clear plastic bag, seal it, place that bag inside a second bag (double
containment), and tag as Hazardous Solid Waste.

Regulatory & Compliance Notes

US RCRA: This compound is generally not P-listed or U-listed specifically by name, but it
must be characterized by the generator (you) as hazardous based on toxicity (D000
characteristics if ignitable/reactive, though usually classified by "Process Knowledge" as
toxic organic waste).[1]

Sewer Ban: Under no circumstances should this compound be poured down the drain.[1][2]
It is toxic to aquatic life and difficult for municipal water treatment plants to degrade due to
the stable amide bond and aromatic rings.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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